6-tert-butyl-2-{[(dimethylamino)acetyl]amino}-N-(4-ethoxyphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• Molecular Formula: C25H35N3O3S
• Molecular Weight: 457.6 g/mol
• IUPAC Name: 6-tert-butyl-2-[[2-(dimethylamino)acetyl]amino]-N-(4-ethoxyphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C25H35N3O3S/c1-7-31-18-11-9-17(10-12-18)26-23(30)22-19-13-8-16(25(2,3)4)14-20(19)32-24(22)27-21(29)15-28(5)6/h9-12,16H,7-8,13-15H2,1-6H3,(H,26,30)(H,27,29)
• InChI Key: FMMXHPOPUZLYIL-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=C(SC3=C2CCC(C3)C(C)(C)C)NC(=O)CN(C)C

Description

6-tert-butyl-2-{[(dimethylamino)acetyl]amino}-N-(4-ethoxyphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a chemical compound with potential applications in scientific research. This compound is also known as TAK-659 and belongs to the class of benzothiophene carboxamide inhibitors.

Mechanism of Action

6-tert-butyl-2-{[(dimethylamino)acetyl]amino}-N-(4-ethoxyphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide inhibits the activity of BTK by binding to the ATP-binding site of the enzyme. This binding prevents the phosphorylation of downstream signaling molecules, which leads to the inhibition of cancer cell proliferation and survival.
Biochemical and Physiological Effects:
6-tert-butyl-2-{[(dimethylamino)acetyl]amino}-N-(4-ethoxyphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been shown to have a potent inhibitory effect on BTK activity in vitro. In vivo studies have also demonstrated that this compound can inhibit the growth of cancer cells in animal models. However, further studies are needed to determine the full range of biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using 6-tert-butyl-2-{[(dimethylamino)acetyl]amino}-N-(4-ethoxyphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide in lab experiments is its potent inhibitory effect on BTK activity. This makes it a promising candidate for the development of new cancer therapies. However, one limitation of using this compound is its potential toxicity, which needs to be carefully evaluated in preclinical studies.

Future Directions

There are several future directions for the research and development of 6-tert-butyl-2-{[(dimethylamino)acetyl]amino}-N-(4-ethoxyphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide. One direction is to investigate the efficacy of this compound in combination with other cancer therapies. Another direction is to explore the potential of this compound as a therapeutic agent for other diseases, such as autoimmune disorders. Additionally, further studies are needed to determine the optimal dosage and administration of this compound for clinical use.

Synthesis Methods

The synthesis method for 6-tert-butyl-2-{[(dimethylamino)acetyl]amino}-N-(4-ethoxyphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide involves the reaction of tert-butyl 4-(4-ethoxyphenyl)-4-oxobutanoate with 2-(dimethylamino)acetyl chloride in the presence of triethylamine. The resulting product is then reacted with 2-amino-5-tert-butylthiophene-3-carboxamide to obtain the final product.

Scientific Research Applications

6-tert-butyl-2-{[(dimethylamino)acetyl]amino}-N-(4-ethoxyphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has potential applications in scientific research, particularly in the field of cancer research. This compound has been shown to inhibit the activity of Bruton’s tyrosine kinase (BTK), which plays a key role in the proliferation and survival of cancer cells. Therefore, this compound has potential as a therapeutic agent for the treatment of various types of cancer.